Cas no 139155-59-2 (Benzoic acid, 4-[2,2-bis[4-(2-methylpropyl)phenyl]ethyl]-)

Benzoic acid, 4-[2,2-bis[4-(2-methylpropyl)phenyl]ethyl]- structure
139155-59-2 structure
Product Name:Benzoic acid, 4-[2,2-bis[4-(2-methylpropyl)phenyl]ethyl]-
CAS No:139155-59-2
MF:C29H34O2
MW:414.579068660736
CID:1262491
Update Time:2024-08-04

Benzoic acid, 4-[2,2-bis[4-(2-methylpropyl)phenyl]ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[2,2-bis[4-(2-methylpropyl)phenyl]ethyl]-
    • Inchi: 1S/C29H34O2/c1-20(2)17-22-5-11-25(12-6-22)28(19-24-9-15-27(16-10-24)29(30)31)26-13-7-23(8-14-26)18-21(3)4/h5-16,20-21,28H,17-19H2,1-4H3,(H,30,31)
    • InChI Key: SMYRUAZHBDJWFE-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=C(CC(C2=CC=C(CC(C)C)C=C2)C2=CC=C(CC(C)C)C=C2)C=C1

Computed Properties

  • Exact Mass: 414.25602

Experimental Properties

  • Density: 1.058±0.06 g/cm3(Predicted)
  • Boiling Point: 529.4±29.0 °C(Predicted)
  • PSA: 37.3
  • pka: 4.30±0.10(Predicted)
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